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Compound of Interest

Compound Name: 2,6-Difluoro-4-methoxybenzonitrile

Cat. No.: B050328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,6-
Difluoro-4-methoxybenzonitrile (CAS No: 123843-66-3), a key intermediate in the synthesis

of various chemical compounds. This document includes a summary of its physical data,

generalized experimental protocols for property determination, and a logical workflow for its

synthesis.

Core Physical and Chemical Properties
2,6-Difluoro-4-methoxybenzonitrile is a substituted aromatic compound with the molecular

formula C₈H₅F₂NO.[1][2] It typically appears as a white to yellow crystalline powder.[1] The

quantitative physical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 123843-66-3 [1][2][3]

Molecular Formula C₈H₅F₂NO [1][2]

Molecular Weight 169.13 g/mol [1][2]

Melting Point 53-57 °C [1][2][3]

Boiling Point 212 °C [1][3]

Density 1.27 g/cm³ [1][3]

Flash Point 82 °C [1][3]

Vapor Pressure 0.18 mmHg at 25°C [1]

Refractive Index 1.485 [1]

Experimental Protocols
While specific experimental reports for determining the physical properties of 2,6-Difluoro-4-
methoxybenzonitrile are not readily available in public literature, the following are detailed,

standard methodologies used for determining such properties for crystalline organic solids.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of purity and is typically reported as a

range.

Principle: A small, powdered sample is heated slowly in a capillary tube, and the temperatures

at which melting begins and is complete are observed. Pure compounds exhibit a sharp

melting range (typically 0.5-1.0°C).

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)
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Thermometer or digital temperature probe

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: A small amount of dry 2,6-Difluoro-4-methoxybenzonitrile is finely

powdered. The open end of a capillary tube is jabbed into the powder.

The tube is inverted and tapped gently to pack the solid into the closed end, achieving a

sample height of 2-3 mm.[4]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[4]

Measurement:

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to a slow rate of 1-2°C per minute to ensure thermal

equilibrium between the sample, heating medium, and thermometer.

The temperature at which the first liquid droplet appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.[5]

Purity Assessment: A wide melting range often indicates the presence of impurities.

Boiling Point Determination (Microscale/Thiele Tube
Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since

2,6-Difluoro-4-methoxybenzonitrile is a solid at room temperature, it would first be melted.
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Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small vial of the liquid containing an

inverted capillary tube is heated. The boiling point is the temperature at which liquid is drawn

back into the capillary tube upon cooling.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small glass vial (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

Sample Preparation: The solid 2,6-Difluoro-4-methoxybenzonitrile is first melted.

Approximately 0.5 mL of the molten liquid is placed into the small glass vial.

A capillary tube is placed inside the vial with the open end down.[6]

Apparatus Setup: The vial is attached to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil), ensuring the sample is fully immersed.[6]

Measurement:

The apparatus is heated gently. Air will slowly bubble from the capillary tube.

Heating is continued until a steady and vigorous stream of bubbles emerges from the

capillary tube, indicating the liquid has reached its boiling point.[6]

The heat source is removed, and the apparatus is allowed to cool slowly.
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The bubbling will slow and stop. The moment the liquid is drawn back into the capillary

tube, the temperature is recorded. This temperature is the boiling point of the sample at

the recorded atmospheric pressure.[6]

Logical Workflow and Visualization
2,6-Difluoro-4-methoxybenzonitrile can be synthesized from related precursors. One logical

synthetic route involves the methylation of its phenolic analogue, 2,6-Difluoro-4-

hydroxybenzonitrile. Another documented synthetic pathway begins with 3,5-difluoroanisole.[7]

The following diagram illustrates a high-level logical workflow for the synthesis starting from a

fluorinated phenol precursor.

Starting Material

Core Process

Reagent & Conditions

Final Product

2,6-Difluoro-4-
hydroxybenzonitrile

Methylation Reaction

2,6-Difluoro-4-
methoxybenzonitrile

Purification
(e.g., Recrystallization,

Chromatography)

Methylating Agent
(e.g., Dimethyl Sulfate, Methyl Iodide)

+ Base (e.g., K₂CO₃)
+ Solvent (e.g., Acetone)
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 2,6-Difluoro-4-methoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 2,6-Difluoro-4-methoxybenzonitrile, 97%, Thermo Scientific 1 g | Buy Online | Thermo
Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]

3. prepchem.com [prepchem.com]

4. chem.libretexts.org [chem.libretexts.org]

5. ursinus.edu [ursinus.edu]

6. chem.libretexts.org [chem.libretexts.org]

7. DE10227809A1 - Production of fluoro-4-hydroxybenzonitrile (FHB), useful as a starting
material for the production of liquid crystals, comprises bromination of a fluorophenol in an
organic acid solvent and further reaction to form FHB - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 2,6-Difluoro-4-
methoxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050328#2-6-difluoro-4-methoxybenzonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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